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Compound of Interest

Compound Name: 2-Hydroxy-5-iodobenzaldehyde

Cat. No.: B156012

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the molecular structure, properties,
synthesis, and key applications of 2-Hydroxy-5-iodobenzaldehyde, a crucial intermediate in
synthetic organic chemistry and drug discovery.

Molecular Structure and Properties

2-Hydroxy-5-iodobenzaldehyde, also known as 5-lodosalicylaldehyde, is an aromatic
aldehyde.[1][2][3][4][5] The molecule consists of a benzene ring substituted with a hydroxyl
group (-OH), an aldehyde group (-CHO), and an iodine atom (-1).

Molecular Formula: C7HsIO2[1][3][4][6][7]
Molecular Weight: 248.02 g/mol [1][3][4][7]

The key physicochemical and safety data for 2-Hydroxy-5-iodobenzaldehyde are
summarized in the table below for easy reference.
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Property Value Citations

CAS Number 1761-62-2 [112][3114]
White to light yellow or light

Appearance [31[5]
orange powder/crystal

Melting Point 98-102 °C [21[31[5]

Purity >95.0% (GC) [31[4]1[5]

Storage Conditions

Room temperature, cool, dark,

[31141[7]

under inert gas, air-sensitive

Experimental Protocols

Synthesis of 2-Hydroxy-5-iodobenzaldehyde from Salicylaldehyde

This protocol outlines a general method for the iodination of salicylaldehyde to produce 2-

Hydroxy-5-iodobenzaldehyde.[2]

Materials:

Salicylaldehyde

Hexane

Procedure:

N-iodosuccinimide (NIS)

Ethyl acetate (EtOAC)

Dichloromethane (CH2Cl2) or 1,2-dichloroethane ((CH2Cl)2)

Triphenylphosphorane bis(trifluoromethylsulfonyl)imide (PhsPAUNTTf2)

o A solution of salicylaldehyde (1 mmol) in dichloromethane or 1,2-dichloroethane (0.1 M) is

prepared in a suitable reaction vessel.
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« To this stirred solution, triphenylphosphorane bis(trifluoromethylsulfonyl)imide (0.025 mmol,
19 mg) is added.

e N-iodosuccinimide (1.1 mmol, 248 mg) is then added to the mixture.
e The reaction mixture is stirred at room temperature or under reflux conditions.

e The progress of the reaction is monitored by thin-layer chromatography (TLC) until the
complete conversion of salicylaldehyde is observed.

o Upon completion, the solvent is removed under reduced pressure.

e The resulting crude product is purified by flash column chromatography using a mixture of
hexane and ethyl acetate as the eluent to yield pure 2-Hydroxy-5-iodobenzaldehyde.

Applications in Research and Drug Development

2-Hydroxy-5-iodobenzaldehyde is a valuable building block in the synthesis of more complex
molecules, particularly Schiff bases. Schiff bases are compounds containing a carbon-nitrogen
double bond with the nitrogen atom connected to an aryl or alkyl group but not hydrogen.
These compounds and their metal complexes are of significant interest in medicinal chemistry
due to their potential as anticancer agents.

The workflow for the synthesis of a Schiff base from 2-Hydroxy-5-iodobenzaldehyde and a
primary amine is depicted in the diagram below.
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Caption: Synthesis workflow for a Schiff base from 2-Hydroxy-5-iodobenzaldehyde.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to 2-Hydroxy-5-
iodobenzaldehyde]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b156012#2-hydroxy-5-iodobenzaldehyde-molecular-
structure-and-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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